Cas no 2229324-78-9 (4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol)

• Product Name: 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol
• CAS No: 2229324-78-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6031157
• PubChem ID: 165710053
• Update Time: 2025-06-11

4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol
• 2229324-78-9
• EN300-1801635
• 4-[1-(aminomethyl)cyclobutyl]-2,6-dimethylphenol

• Inchi： 1S/C13H19NO/c1-9-6-11(7-10(2)12(9)15)13(8-14)4-3-5-13/h6-7,15H,3-5,8,14H2,1-2H3
• InChI Key： PVVSARZUSDSSDM-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)C1(CN)CCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol

Comprehensive Overview of 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol (CAS No. 2229324-78-9): Properties, Applications, and Research Insights

The compound 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol (CAS No. 2229324-78-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclobutyl-containing phenol derivative stands out for its aminomethyl functional group, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in exploring its role as a building block for more complex molecules, given its balanced lipophilicity and hydrogen-bonding capabilities.

In the context of current scientific trends, 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol aligns with the growing demand for small molecule modulators in drug discovery. Its 2,6-dimethylphenol core structure shares similarities with several bioactive compounds, making it a valuable scaffold for medicinal chemistry. The cyclobutyl ring in its structure is particularly noteworthy, as this four-membered carbocycle has become increasingly important in the design of conformationally constrained pharmacophores. Many researchers are investigating whether this compound could serve as a precursor for central nervous system (CNS)-targeted therapeutics, given the blood-brain barrier permeability often associated with similar structures.

The synthesis and characterization of CAS No. 2229324-78-9 have been subjects of multiple recent studies, with particular focus on optimizing its stereoselective preparation. The presence of both aminomethyl and phenolic hydroxyl groups creates interesting possibilities for derivatization strategies, allowing for the creation of diverse molecular libraries. In material science applications, the compound's potential as a ligand precursor for metal-organic frameworks (MOFs) has sparked considerable interest, especially in the development of novel porous materials for gas storage or separation technologies.

From a structure-activity relationship perspective, the 4-1-(aminomethyl)cyclobutyl moiety presents an intriguing case study in molecular rigidity versus flexibility. This balance is crucial in contemporary drug design, where researchers seek to optimize both target binding affinity and metabolic stability. The compound's logP and other physicochemical properties make it particularly interesting for researchers working on bioavailability enhancement strategies, a hot topic in pharmaceutical development circles.

Recent patent literature reveals growing commercial interest in 2229324-78-9 and related structures, particularly in applications involving enzyme inhibition or receptor modulation. The compound's potential as a chemical probe for biological studies has also been explored, given its ability to potentially interact with various protein targets while maintaining reasonable selectivity profiles. These characteristics position it as a valuable tool for both academic and industrial researchers investigating signal transduction pathways or cellular processes.

Quality control and analytical methods for 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol have evolved significantly, with modern HPLC and LC-MS techniques enabling precise characterization of its purity and stability. These advancements address common questions from researchers about compound storage conditions and handling protocols, which are frequent topics in scientific forums and search queries related to specialty chemicals. The development of robust synthetic protocols for this compound has been particularly important for ensuring reproducible results in downstream applications.

Looking forward, the scientific community anticipates expanded applications for CAS 2229324-78-9 in areas such as catalysis and supramolecular chemistry. Its structural features suggest potential as a chiral auxiliary or as part of asymmetric synthesis strategies. Furthermore, the compound's relevance to fragment-based drug discovery approaches continues to grow, as researchers seek smaller, more efficient building blocks for lead compound development. These diverse potential applications ensure that 4-1-(aminomethyl)cyclobutyl-2,6-dimethylphenol will remain an important subject of study in chemical research for years to come.